N-benzyl-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
Description
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
Benzoxazoles serve as valuable starting materials in drug development. Researchers have explored the synthesis of benzoxazole derivatives using 2-aminophenol as a precursor . The compound’s bicyclic planar structure makes it an attractive moiety for drug design. It has been associated with various biological activities, including:
Antimicrobial Agents
Researchers have synthesized novel spiro-fused heterocyclic molecules, including benzoxazoles, to explore their antimicrobial potential . These compounds could contribute to combating infectious diseases.
Analgesics and Anti-Inflammatory Agents
Indole derivatives, which share structural similarities with benzoxazoles, have demonstrated anti-inflammatory and analgesic activities . While not directly benzoxazole-related, this information underscores the broader potential of heterocyclic compounds.
Catalysis and Synthetic Strategies
Benzoxazoles can be synthesized via various pathways. For instance:
- A condensation reaction between 2-aminophenol and aldehydes produces 2-aryl benzoxazole derivatives using a pent-ethylene diammonium pentachloro bismuth catalyst under solvent-free conditions .
1,2,3-Triazole Heterocycles
While not directly related to benzoxazoles, the study of fused 1,2,3-triazole heterocycles involves similar synthetic strategies and may yield compounds with diverse applications .
properties
IUPAC Name |
N-benzyl-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3/c20-16(18-12-13-6-2-1-3-7-13)10-11-19-14-8-4-5-9-15(14)22-17(19)21/h1-9H,10-12H2,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITBFBMFKNIJYIU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CCN2C3=CC=CC=C3OC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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